Cas no 153869-47-7 (methyl 3-hydroxy-3-(pyridin-2-yl)propanoate)
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-hydroxy-3-(pyridin-2-yl)propanoate
- 2-Pyridinepropanoic acid, β-hydroxy-, methyl ester
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- Inchi: 1S/C9H11NO3/c1-13-9(12)6-8(11)7-4-2-3-5-10-7/h2-5,8,11H,6H2,1H3
- InChI Key: JLNAUMLEVRGXAK-UHFFFAOYSA-N
- SMILES: C1(C(O)CC(OC)=O)=NC=CC=C1
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 327.4±27.0 °C(Predicted)
- pka: 12.19±0.20(Predicted)
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852805-0.05g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 0.05g |
$1032.0 | 2023-09-18 | ||
| Enamine | EN300-1852805-0.1g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 0.1g |
$1081.0 | 2023-09-18 | ||
| Enamine | EN300-1852805-0.25g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 0.25g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1852805-0.5g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 0.5g |
$1180.0 | 2023-09-18 | ||
| Enamine | EN300-1852805-1.0g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 1g |
$1229.0 | 2023-05-26 | ||
| Enamine | EN300-1852805-2.5g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 2.5g |
$2408.0 | 2023-09-18 | ||
| Enamine | EN300-1852805-5.0g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 5g |
$3562.0 | 2023-05-26 | ||
| Enamine | EN300-1852805-10.0g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 10g |
$5283.0 | 2023-05-26 | ||
| Enamine | EN300-1852805-1g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 1g |
$1229.0 | 2023-09-18 | ||
| Enamine | EN300-1852805-5g |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate |
153869-47-7 | 5g |
$3562.0 | 2023-09-18 |
methyl 3-hydroxy-3-(pyridin-2-yl)propanoate Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on methyl 3-hydroxy-3-(pyridin-2-yl)propanoate
Recent Advances in the Study of Methyl 3-hydroxy-3-(pyridin-2-yl)propanoate (CAS: 153869-47-7) and Its Applications in Chemical Biology and Medicine
Methyl 3-hydroxy-3-(pyridin-2-yl)propanoate (CAS: 153869-47-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
One of the most notable advancements in the study of methyl 3-hydroxy-3-(pyridin-2-yl)propanoate is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, particularly cancer. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings suggest that methyl 3-hydroxy-3-(pyridin-2-yl)propanoate could serve as a valuable scaffold for the development of next-generation anticancer agents.
In addition to its applications in oncology, methyl 3-hydroxy-3-(pyridin-2-yl)propanoate has also been investigated for its potential in treating neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry reported that this compound can modulate the activity of certain neurotransmitter receptors, which are often dysregulated in conditions like Alzheimer's and Parkinson's diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for further preclinical development.
The synthesis of methyl 3-hydroxy-3-(pyridin-2-yl)propanoate has also seen significant improvements in recent years. Researchers have developed more efficient and environmentally friendly synthetic routes, such as catalytic asymmetric hydrogenation, which offers higher yields and enantioselectivity. These advancements not only enhance the scalability of production but also reduce the environmental impact of chemical synthesis, aligning with the principles of green chemistry.
Despite these promising developments, challenges remain in the clinical translation of methyl 3-hydroxy-3-(pyridin-2-yl)propanoate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these limitations.
In conclusion, methyl 3-hydroxy-3-(pyridin-2-yl)propanoate (CAS: 153869-47-7) represents a compound with substantial potential in chemical biology and medicine. Its diverse applications, from kinase inhibition to neuroprotection, underscore its versatility as a pharmacophore. Continued research and development efforts are expected to unlock new therapeutic opportunities, paving the way for innovative treatments in oncology, neurology, and beyond.
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